N-ethyl-3-[(4-nitrobenzoyl)amino]-N-phenylbenzamide

• IUPAC Name: N-ethyl-3-[(4-nitrobenzoyl)amino]-N-phenylbenzamide
• InChI: InChI=1S/C22H19N3O4/c1-2-24(19-9-4-3-5-10-19)22(27)17-7-6-8-18(15-17)23-21(26)16-11-13-20(14-12-16)25(28)29/h3-15H,2H2,1H3,(H,23,26)
• InChI Key: CADQJASNCBBHSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

N-ethyl-3-[(4-nitrobenzoyl)amino]-N-phenylbenzamide, commonly known as NBMPR, is a synthetic compound that is widely used in scientific research. It belongs to the class of nucleoside transport inhibitors and is known to selectively inhibit the transport of nucleosides into cells.

Mechanism of Action

NBMPR selectively inhibits the transport of nucleosides into cells by binding to the concentrative nucleoside transporter (CNT) and blocking its function. CNT is a transmembrane protein that is responsible for the uptake of nucleosides into cells. NBMPR binds to the extracellular domain of CNT and prevents the transport of nucleosides into cells.
Biochemical and Physiological Effects:
NBMPR has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by blocking the transport of nucleosides into cells. NBMPR has also been shown to enhance the antiviral activity of nucleoside analogs by inhibiting their transport into cells. In addition, NBMPR has been shown to increase the sensitivity of cancer cells to radiation therapy by inhibiting the repair of DNA damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBMPR is its selectivity for CNT and its ability to selectively inhibit the transport of nucleosides into cells. This makes it an ideal tool for studying the role of nucleoside transporters in various biological processes. However, one of the limitations of NBMPR is its cytotoxicity at high concentrations, which can limit its use in some experiments.

Future Directions

There are many future directions for research on NBMPR. One area of research is the development of new analogs of NBMPR that have improved selectivity and reduced cytotoxicity. Another area of research is the study of the role of nucleoside transporters in drug resistance and the development of new strategies to overcome drug resistance in cancer cells. Finally, NBMPR can be used to study the transport of other compounds into cells, which can have important implications for drug development and drug delivery.

Scientific Research Applications

NBMPR is widely used in scientific research to study the transport of nucleosides into cells. It is known to selectively inhibit the transport of nucleosides into cells and has been used to study the role of nucleoside transporters in various biological processes such as cell proliferation, differentiation, and apoptosis. NBMPR has also been used to study the pharmacokinetics of nucleoside analogs and their transport into cells.